Cas no 263387-97-9 (1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-)

1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy- structure
263387-97-9 structure
Product Name:1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-
CAS No:263387-97-9
MF:C13H9NO3
MW:227.215463399887
CID:1426782
PubChem ID:11117771
Update Time:2025-04-20

1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid, 3-cyano-2-methoxy-
    • 3-cyano-2-methoxy-1-naphthoic acid
    • SCHEMBL4656053
    • DB-315306
    • 3-cyano-2-methoxynaphthalene-1-carboxylic acid
    • RNJQXQYJXMLIAZ-UHFFFAOYSA-N
    • SS-5357
    • 2-Methoxy-3-cyano-1-naphthoic Acid
    • 3-cyano-2-methoxy-1-napthoic acid
    • 263387-97-9
    • Inchi: 1S/C13H9NO3/c1-17-12-9(7-14)6-8-4-2-3-5-10(8)11(12)13(15)16/h2-6H,1H3,(H,15,16)
    • InChI Key: RNJQXQYJXMLIAZ-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C#N)C=C2C=CC=CC2=C1C(=O)O

Computed Properties

  • Exact Mass: 227.05827
  • Monoisotopic Mass: 227.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • PSA: 70.32
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD